Synthesis and characterization of the 5-methyl-2′-deoxycytidine glycol–dioxoosmium–bipyridine ternary complex in DNA†

Organic & Biomolecular Chemistry Pub Date: 2007-12-07 DOI: 10.1039/B716400A

Abstract

It has been established that approximately 80% of a 5-methyl-2′-deoxycytidine glycol–dioxoosmium(VI)–bipyridine ternary complex, which is known to be produced as one of various consequences of oxidative damage of DNA and is formed in a key step of a recently developed DNA methylation detection method, has the 5R,6S configuration.

Graphical abstract: Synthesis and characterization of the 5-methyl-2′-deoxycytidine glycol–dioxoosmium–bipyridine ternary complex in DNA
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